(Z)-3-(5-Chloro-2-(2-(diisopropylamino)ethoxy)phenoxy)-4-phenyl-3-buten-2-one tartrate 2H2O
(Z)-3-(5-Chloro-2-(2-(diisopropylamino)ethoxy)phenoxy)-4-phenyl-3-buten-2-one tartrate 2H2O
Brand Name:
Vulcanchem
CAS No.:
106064-12-4
VCID:
VC20748687
InChI:
InChI=1S/C24H30ClNO3.C4H6O6/c1-17(2)26(18(3)4)13-14-28-22-12-11-21(25)16-24(22)29-23(19(5)27)15-20-9-7-6-8-10-20;5-1(3(7)8)2(6)4(9)10/h6-12,15-18H,13-14H2,1-5H3;1-2,5-6H,(H,7,8)(H,9,10)/b23-15-;
SMILES:
CC(C)N(CCOC1=C(C=C(C=C1)Cl)OC(=CC2=CC=CC=C2)C(=O)C)C(C)C.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C28H36ClNO9
Molecular Weight:
566 g/mol
(Z)-3-(5-Chloro-2-(2-(diisopropylamino)ethoxy)phenoxy)-4-phenyl-3-buten-2-one tartrate 2H2O
CAS No.: 106064-12-4
Cat. No.: VC20748687
Molecular Formula: C28H36ClNO9
Molecular Weight: 566 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106064-12-4 |
|---|---|
| Molecular Formula | C28H36ClNO9 |
| Molecular Weight | 566 g/mol |
| IUPAC Name | (Z)-3-[5-chloro-2-[2-[di(propan-2-yl)amino]ethoxy]phenoxy]-4-phenylbut-3-en-2-one;2,3-dihydroxybutanedioic acid |
| Standard InChI | InChI=1S/C24H30ClNO3.C4H6O6/c1-17(2)26(18(3)4)13-14-28-22-12-11-21(25)16-24(22)29-23(19(5)27)15-20-9-7-6-8-10-20;5-1(3(7)8)2(6)4(9)10/h6-12,15-18H,13-14H2,1-5H3;1-2,5-6H,(H,7,8)(H,9,10)/b23-15-; |
| Standard InChI Key | OCFXOEXGPQJWPO-HNALGXGESA-N |
| Isomeric SMILES | CC(C)N(CCOC1=C(C=C(C=C1)Cl)O/C(=C\C2=CC=CC=C2)/C(=O)C)C(C)C.C(C(C(=O)O)O)(C(=O)O)O |
| SMILES | CC(C)N(CCOC1=C(C=C(C=C1)Cl)OC(=CC2=CC=CC=C2)C(=O)C)C(C)C.C(C(C(=O)O)O)(C(=O)O)O |
| Canonical SMILES | CC(C)N(CCOC1=C(C=C(C=C1)Cl)OC(=CC2=CC=CC=C2)C(=O)C)C(C)C.C(C(C(=O)O)O)(C(=O)O)O |
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